Cyclohexane, [1-(bromomethyl)propyl]-
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Overview
Description
Cyclohexane, [1-(bromomethyl)propyl]- is an organic compound with the molecular formula C10H19Br. It is a derivative of cyclohexane, where a bromomethyl group and a propyl group are attached to the cyclohexane ring. This compound is used in various chemical reactions and has applications in different fields such as organic synthesis, pharmaceuticals, and agrochemicals .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Cyclohexane, [1-(bromomethyl)propyl]- typically involves the bromination of cyclohexane derivatives. One common method is the reaction of cyclohexane with N-bromosuccinimide (NBS) in the presence of UV light or a radical initiator. This reaction introduces a bromomethyl group into the cyclohexane ring .
Industrial Production Methods
Industrial production of this compound may involve similar bromination reactions but on a larger scale. The process is optimized for higher yields and purity, often using continuous flow reactors and advanced purification techniques to ensure the quality of the final product .
Chemical Reactions Analysis
Types of Reactions
Cyclohexane, [1-(bromomethyl)propyl]- undergoes various types of chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as hydroxide, cyanide, or amines.
Elimination Reactions: The compound can undergo elimination reactions to form alkenes.
Oxidation and Reduction Reactions: It can be oxidized to form alcohols or carboxylic acids and reduced to form hydrocarbons.
Common Reagents and Conditions
Substitution: Sodium hydroxide (NaOH) in aqueous or alcoholic solution.
Elimination: Potassium tert-butoxide (KOtBu) in tert-butanol.
Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reduction: Lithium aluminum hydride (LiAlH4) or hydrogen gas with a palladium catalyst.
Major Products Formed
Substitution: Cyclohexane derivatives with different functional groups.
Elimination: Cyclohexenes.
Oxidation: Cyclohexanol or cyclohexanone.
Reduction: Cyclohexane.
Scientific Research Applications
Cyclohexane, [1-(bromomethyl)propyl]- is used in various scientific research applications:
Organic Synthesis: As an intermediate in the synthesis of more complex organic molecules.
Pharmaceuticals: In the development of new drugs and active pharmaceutical ingredients.
Agrochemicals: As a precursor for the synthesis of pesticides and herbicides.
Material Science: In the production of polymers and advanced materials
Mechanism of Action
The mechanism of action of Cyclohexane, [1-(bromomethyl)propyl]- involves its reactivity as an alkylating agent. The bromine atom can be displaced by nucleophiles, leading to the formation of new carbon-carbon or carbon-heteroatom bonds. This reactivity is utilized in various synthetic pathways to create complex molecules .
Comparison with Similar Compounds
Similar Compounds
Cyclohexylmethyl bromide: Similar structure but with a methyl group instead of a propyl group.
Bromocyclohexane: Lacks the additional alkyl group.
Cyclohexane, 1-bromo-4-methyl: Contains a methyl group at a different position on the ring
Uniqueness
Cyclohexane, [1-(bromomethyl)propyl]- is unique due to the presence of both a bromomethyl and a propyl group on the cyclohexane ring. This combination of functional groups provides distinct reactivity and makes it a valuable intermediate in organic synthesis .
Properties
Molecular Formula |
C10H19Br |
---|---|
Molecular Weight |
219.16 g/mol |
IUPAC Name |
1-bromobutan-2-ylcyclohexane |
InChI |
InChI=1S/C10H19Br/c1-2-9(8-11)10-6-4-3-5-7-10/h9-10H,2-8H2,1H3 |
InChI Key |
NSCCEQWYPXOCIK-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CBr)C1CCCCC1 |
Origin of Product |
United States |
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